Cas no 118111-96-9 (Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-)

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-, is a substituted aromatic amine featuring an imidazole moiety, which imparts unique chemical properties. This compound is of interest in pharmaceutical and agrochemical research due to its heterocyclic structure, enabling potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both an amine and imidazole group enhances its reactivity, facilitating nucleophilic substitutions and metal coordination. Its stability under standard conditions and solubility in common organic solvents make it a versatile building block for further functionalization. Researchers value this compound for its structural diversity and potential in developing novel therapeutic or catalytic agents.

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- structure

118111-96-9 structure

Product Name:Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-

CAS No:118111-96-9

MF:C₁₀H₁₁N₃

MW:173.214441537857

CID:131766

PubChem ID:14450260

Update Time:2025-10-22

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-
- 4-(1H-IMIDAZOL-1-YL)-2-METHYLANILINE
- 4-imidazol-1-yl-2-methyl-phenylamine
- 1-(4-amino-3-methylphenyl)imidazole
- 4-imidazol-1-yl-2-methylphenylamine
- ACMC-20mnml
- AG-D-40359
- AGN-PC-001GDG
- CTK4B0562
- SureCN993223
- XEUDPJHDTZGULF-UHFFFAOYSA-N
- AKOS009470945
- MFCD08668338
- SCHEMBL993223
- AS-9969
- DTXSID40560431
- 4-imidazol-1-yl-2-methylaniline
- 118111-96-9
- 4-(1H-imidazol-1-yl)-2-methylbenzenamine
- CS-0441979
- A1-45065
- MDL： MFCD08668338
- Inchi： 1S/C10H11N3/c1-8-6-9(2-3-10(8)11)13-5-4-12-7-13/h2-7H,11H2,1H3
- InChI Key： XEUDPJHDTZGULF-UHFFFAOYSA-N
- SMILES： N1(C=NC=C1)C1=CC=C(C(C)=C1)N

Computed Properties

Exact Mass: 173.09543
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.84

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR110539-1g	4-(1H-Imidazol-1-yl)-2-methylaniline	118111-96-9		1g	£234.00	2023-09-01
Chemenu	CM487651-1g	4-(1H-Imidazol-1-yl)-2-methylaniline	118111-96-9	95%	1g	$371	2023-01-04
Ambeed	A240054-1g	4-(1H-Imidazol-1-yl)-2-methylaniline	118111-96-9	95+%	1g	$375.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1512646-1g	4-(1H-imidazol-1-yl)-2-methylaniline	118111-96-9	98%	1g	￥2241.00	2024-08-09